Cas no 2228265-24-3 (2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropanal)

• Product Name: 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropanal
• CAS No: 2228265-24-3
• MF: C₁₁H₁₀ClF₃O
• MW: 250.644712924957
• CID: 6167988
• PubChem ID: 165781479
• Update Time: 2025-07-23

2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropanal
• 2228265-24-3
• EN300-1959853
• 2-[2-chloro-5-(trifluoromethyl)phenyl]-2-methylpropanal

• Inchi： 1S/C11H10ClF3O/c1-10(2,6-16)8-5-7(11(13,14)15)3-4-9(8)12/h3-6H,1-2H3
• InChI Key： NHAJCCBZFSWZHR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C(C=O)(C)C

Computed Properties

• Exact Mass: 250.0372271g/mol
• Monoisotopic Mass: 250.0372271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropanal

Introduction to 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropanal (CAS No. 2228265-24-3)

2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 2228265-24-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aldehyde derivative, featuring a chloro-substituted phenyl ring and a trifluoromethyl group, exhibits unique structural and chemical properties that make it a promising candidate for various synthetic applications.

The molecular structure of 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropanal consists of a benzene ring substituted with a chlorine atom at the 2-position and a trifluoromethyl group at the 5-position, coupled with an aldehyde functional group (-CHO) and a 2-methylpropyl side chain. This configuration imparts distinct reactivity and electronic characteristics, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both chloro and trifluoromethyl substituents. These groups are known to enhance metabolic stability, binding affinity, and overall bioactivity, which are critical factors in drug design. The presence of the aldehyde moiety further extends its utility as a building block for the synthesis of heterocyclic compounds, amides, and other pharmacophores.

One of the most compelling aspects of 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropanal is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with potential applications in oncology, anti-inflammatory, and antimicrobial therapies. For instance, studies have demonstrated that derivatives of this compound can interact with specific biological targets, modulating pathways involved in disease progression.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for their biological activity. Virtual screening methods combined with experimental validation have identified several promising derivatives of 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropanal that show enhanced efficacy and reduced toxicity compared to existing drugs. This approach underscores the importance of high-throughput screening and molecular modeling in accelerating drug discovery processes.

The synthesis of 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropanal involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. The chloro-substituted phenyl ring can be synthesized through Friedel-Crafts alkylation or halogenation reactions, while the trifluoromethyl group is typically introduced via metal-catalyzed cross-coupling or electrophilic aromatic substitution. The final step involves formylation at the 2-position to yield the desired aldehyde product.

In industrial settings, the production of 2228265-24-3 is optimized for scalability while maintaining stringent quality control measures. Advances in catalytic systems and green chemistry principles have allowed for more sustainable synthetic routes, reducing waste and energy consumption. Such improvements are crucial for ensuring that pharmaceutical intermediates like this one can be produced efficiently without compromising environmental standards.

The chemical properties of 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropanal also make it an interesting subject for material science applications. Its ability to participate in condensation reactions with various nucleophiles allows for the creation of polymers and coatings with tailored properties. For example, it has been explored as a precursor for high-performance resins that exhibit enhanced thermal stability and mechanical strength.

Another area where this compound shows promise is in agrochemical research. The combination of chloro and trifluoromethyl groups often enhances the bioactivity of molecules against pests and pathogens. By incorporating 2228265-24-3 into novel pesticide formulations, researchers aim to develop more effective agrochemicals that are less toxic to non-target organisms while maintaining high efficacy.

The regulatory landscape for pharmaceutical intermediates like CAS No. 2228265-24-3 is designed to ensure safety and efficacy throughout the drug development process. Compliance with guidelines set by agencies such as the FDA and EMA is essential for companies involved in its production and distribution. This includes rigorous testing for impurities, stability under various conditions, and proper documentation of synthesis procedures.

Future research directions for 2-chloro-5-(trifluoromethyl)phenyl)-2-methypropanal may include exploring its role in combination therapies or investigating its potential as a scaffold for next-generation drugs. The versatility of its structure allows chemists to modify multiple functional groups while retaining core pharmacological activity, making it an attractive platform for medicinal chemists.

In conclusion,2228265–24–3 represents a significant advancement in organic chemistry with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features offer numerous opportunities for innovation, driving progress in drug discovery and industrial chemistry alike.